Cas no 627524-46-3 (2-Pyrrolidinone,1-[3-[[2-[[[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methyl]amino]ethyl]amino]propyl]-)

• Product Name: 2-Pyrrolidinone,1-[3-[[2-[[[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methyl]amino]ethyl]amino]propyl]-
• CAS No: 627524-46-3
• MF: C₁₉H₃₅N₃O
• MW: 321.500705003738
• CID: 432744
• Update Time: 2024-01-29

2-Pyrrolidinone,1-[3-[[2-[[[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methyl]amino]ethyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[3-[[2-[[[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methyl]amino]ethyl]amino]propyl]-
• 2-Pyrrolidinone, 1-[3-[[2-[[[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methyl]amino]ethyl]amino]propyl]-

• Inchi： 1S/C19H35N3O/c1-19(2)16-7-6-15(17(19)13-16)14-21-10-9-20-8-4-12-22-11-3-5-18(22)23/h15-17,20-21H,3-14H2,1-2H3/t15-,16-,17-/m0/s1
• InChI Key： PJVOYKKBYDNOAR-ULQDDVLXSA-N
• SMILES： N1(CCCNCCNC[C@@H]2CC[C@@]3([H])C[C@]2([H])C3(C)C)CCCC1=O

Computed Properties

• Exact Mass: 321.27825

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 474.9±25.0 °C(Predicted)
• PSA: 44.37
• pka: 9.93±0.20(Predicted)